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Compound of Interest

Tetrabutylammonium
Compound Name:
Trifluoromethanesulfonate

Cat. No. B1273034

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrabutylammonium
trifluoromethanesulfonate (TBATf), a quaternary ammonium salt utilized in organic synthesis
and electrochemical applications. Adherence to these guidelines is crucial for ensuring
laboratory safety and minimizing potential risks.

Chemical Identification and Physical Properties

Tetrabutylammonium trifluoromethanesulfonate, also known as tetrabutylammonium
triflate, is a white crystalline powder.[1][2] It is soluble in polar organic solvents but insoluble in

water.[3]
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Property Value Source
CAS Number 35895-70-6 [415]
Molecular Formula C17H36F3NO3S [5]1[6]
Molecular Weight 391.53 g/mol [5][6]
Melting Point 110-114 °C (1107181191

White to very pale yellow
Appearance _ [1][2][6][8]
crystalline powder

Soluble in polar organic
N solvents (e.g., methanol,
Solubility _ [31[7]
ethanol, ether solvents);

insoluble in water.

Stable at room temperature
and under recommended

Stability storage conditions. May [71[10]
decompose in the presence of

heat.

Hazard Identification and Classification

TBATTf is classified as a hazardous chemical and requires careful handling.[4][11] The primary
hazards are skin, eye, and respiratory irritation.[2][6][7]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement Pictogram
Skin 5 H315: Causes skin
Corrosion/Irritation irritation
Serious Eye 5 H319: Causes serious
Damage/Eye Irritation eye irritation
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 ) o

respiratory irritation

Exposure)

Source:[2][6]

Hazard Statements:

o H315: Causes skin irritation.[2][6][8]

e H319: Causes serious eye irritation.[2][6][8]

e H335: May cause respiratory irritation.[2][6]

Precautionary Statements:

e Prevention:

o

o

[¢]

[¢]

o

e Response:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
P264: Wash skin thoroughly after handling.[8]

P270: Do not eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[8]
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o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2][8]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.

o P312: Call a POISON CENTER/doctor if you feel unwell.
o P332 + P313: If skin irritation occurs: Get medical advice/attention.[8]
o P337 + P313: If eye irritation persists: Get medical advice/attention.[8]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[8]

e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P405: Store locked up.

e Disposal:
o P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols for Hazard Assessment

The hazard classifications for TBATf are based on standardized experimental protocols, such
as those established by the Organisation for Economic Co-operation and Development
(OECD).

Methodology for Skin Irritation Testing (based on OECD Guideline 404):

o Test Substance Application: A small amount (e.g., 0.5 g) of the test substance is applied to a
small area of the skin of a test animal (typically a rabbit). The area is then covered with a
gauze patch.

o Exposure Period: The substance is left in contact with the skin for a specified period (e.g., 4
hours).
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o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of irritation (erythema and edema) at specific intervals (e.g., 1, 24, 48, and 72 hours).

e Scoring: The severity of the irritation is scored based on a standardized scale. The mean
scores are then used to classify the substance’s skin irritation potential.

Methodology for Eye Irritation Testing (based on OECD Guideline 405):

e Test Substance Instillation: A small amount (e.g., 0.1 mL or a corresponding weight of solid)
of the test substance is instilled into the conjunctival sac of one eye of a test animal (typically
a rabbit). The other eye serves as a control.

e Observation: The eyes are observed for signs of irritation (corneal opacity, iritis, conjunctival
redness, and chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours).

e Scoring: The severity of the irritation is scored based on a standardized scale. The scores
are used to classify the substance's eye irritation potential.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated place, preferably in a chemical fume hood.[7][8]
e Avoid contact with skin, eyes, and clothing.[4][8]
e Do not breathe dust.[4]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or goggles, chemical-resistant gloves, and a lab coat.[8][10] A NIOSH/MSHA-
approved respirator may be necessary if exposure limits are exceeded or irritation is
experienced.[11]

e Wash hands thoroughly after handling.[8]

o Keep away from heat, sparks, and open flames.
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¢ Avoid creating dust.[10]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10]

Store at room temperature.[10]

Store under an inert gas.[1][8]

Incompatible materials include strong oxidizing agents.[4][10] Avoid exposure to moist air or
water.[4]

Experimental Execution

_____________ Waste Disposal
f (Follow regulations)
Planning & Preparation
Hazard Identification Risk it Control Measures Safe Handling L Proper Storage
(Skin, Eye, Respiratory Irritant) (Evall () ial) (Fume Hood, PPE) (Avoid dust, contact) (Cool, dry, inert gas)

Emergency Response

\ 4

A4

Exposure Response
(First Aid Measures)

Spill Response
(Sweep up, avoid dust)

Click to download full resolution via product page

Caption: Safety and Handling Workflow for Tetrabutylammonium
Trifluoromethanesulfonate.
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First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Measures

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the

Eye Contact eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Get medical
attention.[4][8]

Wash off immediately with soap and plenty of
) water while removing all contaminated clothes
Skin Contact L .
and shoes. If skin irritation occurs, get medical

attention.[4][8]

Remove to fresh air. If breathing is difficult, give
Inhalation oxygen. If not breathing, give artificial

respiration. Get medical attention.[4][10]

Clean mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Get medical
attention.[4][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment. Water spray, carbon dioxide (CO2), dry
chemical, or foam.

o Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products may be released, including nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (CO2), and gaseous hydrogen fluoride (HF).[4] The product is combustible and may
form explosive vapor-air mixtures.[12]

o Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with a full facepiece operated in pressure-demand or other positive
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pressure mode, and full protective gear.[4]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid contact with skin, eyes, and clothing. Avoid breathing dust.[4]

e Environmental Precautions: Do not let the product enter drains.[4]

» Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[4] Avoid creating dust.[10] Cover powder spills with a plastic sheet or tarp to
minimize spreading.[10]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Disposal should be in accordance with applicable regional, national, and
local laws and regulations.[10] Do not reuse empty containers.[10]

This technical guide is intended to provide comprehensive safety information. Always refer to
the specific Safety Data Sheet (SDS) provided by the supplier before handling
Tetrabutylammonium trifluoromethanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Tetrabutylammonium Trifluoromethanesulfonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1273034#safety-and-handling-
precautions-for-tetrabutylammonium-trifluoromethanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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